Methyl 2-bromo-2-(4-cyanophenyl)acetate

• IUPAC Name: methyl 2-bromo-2-(4-cyanophenyl)acetate
• InChI: InChI=1S/C10H8BrNO2/c1-14-10(13)9(11)8-4-2-7(6-12)3-5-8/h2-5,9H,1H3
• InChI Key: NILGZRRSMPASHK-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(C1=CC=C(C=C1)C#N)Br
• Molecular Formula: C10H8BrNO2
• Molecular Weight: 254.08 g/mol
• CAS No.: 885953-33-3

Description

“Methyl 2-bromo-2-(4-cyanophenyl)acetate” is a chemical compound with the molecular formula C10H8BrNO2. It is an important pharmaceutical intermediate and organic synthetic material used in the preparation of drugs.

Synthesis Analysis

The synthesis of “this compound” involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates. The reaction conditions may vary depending on the specific synthesis process.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the formula C10H8BrNO2. The compound has a molecular weight of 254.08.

Chemical Reactions Analysis

“this compound” is known to react with conjugated base to produce alkylated carbene complexes. It is commonly used as a reagent in chemical modification of histidine.

Physical and Chemical Properties Analysis

“this compound” is a colorless or straw-colored liquid. It is soluble in water and has a higher density than water.

Scientific Research Applications

Synthesis and Characterization in Antimicrobial Agents

Methyl 2-bromo-2-(4-cyanophenyl)acetate serves as a precursor in the synthesis of antimicrobial agents. For instance, it is involved in the preparation of substituted phenyl azetidines, which exhibit antimicrobial activity. These compounds are characterized by various analytical methods and demonstrate promising applications in combating microbial infections (Doraswamy & Ramana, 2013).

Organic Synthesis in Educational Settings

This compound is also utilized in the design of organic experiments, particularly in the synthesis of drug intermediates. Such applications enhance the practical skills and research interest of students in organic chemistry, demonstrating the compound's relevance in educational and research contexts (Min, 2015).

Novel Routes in Pharmaceutical Synthesis

In pharmaceutical research, this compound plays a role in the synthesis of novel compounds with potential therapeutic applications. For example, it is used in the preparation of dicationic imidazo[1,2-a]pyridines, which show promise as antiprotozoal agents (Ismail et al., 2004).

Applications in the Synthesis of Antihypertensive Agents

The compound is also relevant in the synthesis of thiosemicarbazides, triazoles, and Schiff bases, which are investigated for their antihypertensive α-blocking properties. This showcases its potential in developing new treatments for hypertension (Abdel-Wahab et al., 2008).

Contribution to Antioxidant and Anticancer Research

In the field of anticancer and antioxidant research, derivatives of bromophenol, closely related to this compound, have shown significant potential. These derivatives are synthesized from readily available materials and demonstrate notable antioxidant and anticancer activities on the cellular level (Dong et al., 2022).

Mechanism of Action

Target of Action

It’s worth noting that similar compounds have been used in the synthesis of kinase inhibitors, which play a crucial role in regulating cellular processes .

Mode of Action

Methyl 2-bromo-2-(4-cyanophenyl)acetate is often used as a reagent in Suzuki–Miyaura (SM) cross-coupling reactions . In these reactions, the compound interacts with a metal catalyst, such as palladium, to form new carbon-carbon bonds . This process involves two key steps: oxidative addition and transmetalation . In oxidative addition, the palladium catalyst forms a new bond with the compound, while in transmetalation, the compound is transferred from boron to palladium .

Biochemical Pathways

In the context of sm cross-coupling reactions, the compound contributes to the formation of new carbon-carbon bonds, which can significantly alter the structure and function of organic molecules .

Result of Action

The molecular and cellular effects of this compound’s action largely depend on the context in which it is used. In SM cross-coupling reactions, the compound contributes to the formation of new carbon-carbon bonds, potentially leading to the synthesis of complex organic molecules .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, in SM cross-coupling reactions, the reaction conditions, such as temperature and the presence of a metal catalyst, can significantly affect the compound’s reactivity .

Safety and Hazards

“Methyl 2-bromo-2-(4-cyanophenyl)acetate” can be toxic by ingestion and inhalation. It can also irritate the skin and eyes. It is recommended to avoid breathing mist, gas, or vapors, and to avoid contact with skin and eyes.